Cas no 2227899-45-6 ((1R)-1-(5-methoxypyridin-2-yl)ethan-1-ol)

• Product Name: (1R)-1-(5-methoxypyridin-2-yl)ethan-1-ol
• CAS No: 2227899-45-6
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5944979
• PubChem ID: 93501868
• Update Time: 2025-05-24

(1R)-1-(5-methoxypyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (αR)-5-Methoxy-α-methyl-2-pyridinemethanol
• (1R)-1-(5-methoxypyridin-2-yl)ethan-1-ol
• EN300-1817291
• 2227899-45-6

• Inchi： 1S/C8H11NO2/c1-6(10)8-4-3-7(11-2)5-9-8/h3-6,10H,1-2H3/t6-/m1/s1
• InChI Key： RWHQBZFFRGACAK-ZCFIWIBFSA-N
• SMILES： C1([C@@H](C)O)=NC=C(OC)C=C1

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.112±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 267.0±30.0 °C(Predicted)
• pka: 13.29±0.20(Predicted)

Additional information on (1R)-1-(5-methoxypyridin-2-yl)ethan-1-ol

(1R)-1-(5-Methoxypyridin-2-yl)ethan-1-ol: A Comprehensive Overview

The compound (1R)-1-(5-methoxypyridin-2-yl)ethan-1-ol with CAS No. 2227899-45-6 is a structurally unique organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its chiral center at the ethanol moiety, which imparts significant stereochemical properties. The presence of the 5-methoxypyridin group adds complexity to its structure, making it a valuable subject for both synthetic and analytical studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1R)-1-(5-methoxypyridin-2-yl)ethan-1-ol through various methodologies. One notable approach involves the use of asymmetric catalysis, which allows for the selective formation of the (R)-enantiomer. This method not only enhances the yield but also ensures high enantiomeric purity, which is crucial for applications in drug discovery and development.

The pharmacological profile of (1R)-1-(5-methoxypyridin-2-yl)ethan-1-ol has been explored in several recent studies. Research indicates that this compound exhibits potential bioactivity, particularly in modulating cellular signaling pathways. For instance, studies have shown that it interacts with specific G-protein coupled receptors (GPCRs), suggesting its role in treating conditions such as inflammation and neurodegenerative diseases.

Moreover, the 5-methoxypyridin moiety within the molecule contributes to its unique electronic properties, making it a promising candidate for use in optoelectronic materials. Recent research has demonstrated that derivatives of this compound can be incorporated into organic light-emitting diodes (OLEDs), enhancing their efficiency and stability.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of (1R)-1-(5-methoxypyridin-2-yethyl alcohol. These methods provide detailed insights into the molecular geometry and stereochemistry, ensuring accurate identification and quality control.

Looking ahead, the versatility of (1R)-1-(5-methoxypyridin-yethyl alcohol positions it as a valuable building block in medicinal chemistry. Its ability to form hydrogen bonds and engage in π-interactions makes it suitable for designing bioactive molecules with enhanced pharmacokinetic properties.

In conclusion, (1R)-1-(5-methoxypyridin-yethyl alcohol with CAS No. 2227899456 is a multifaceted compound with applications spanning drug discovery, materials science, and analytical chemistry. Its unique structure and promising bioactivity underscore its importance as a subject of ongoing research and development.